Cas no 2228826-84-2 (3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid
• CAS No: 2228826-84-2
• MF: C₁₀H₁₀N₂O₃S
• MW: 238.263000965118
• CID: 6455214
• PubChem ID: 165608920
• Update Time: 2025-05-30

3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid
• 3-[2-(propan-2-yl)-1,3-thiazol-4-yl]-1,2-oxazole-5-carboxylic acid
• EN300-1747715
• 2228826-84-2

• Inchi： 1S/C10H10N2O3S/c1-5(2)9-11-7(4-16-9)6-3-8(10(13)14)15-12-6/h3-5H,1-2H3,(H,13,14)
• InChI Key： FTQNDBMPJFFXGJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=C(C(=O)O)ON=2)N=C1C(C)C

Computed Properties

• Exact Mass: 238.04121336g/mol
• Monoisotopic Mass: 238.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid

Introduction to 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid (CAS No. 2228826-84-2)

3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid, identified by the CAS number 2228826-84-2, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of both thiazole and oxazole rings, which are well-documented for their diverse biological activities. The unique arrangement of these heterocyclic moieties, coupled with the presence of a propyl substituent and a carboxylic acid functional group, positions this compound as a promising candidate for further investigation in drug discovery and development.

The thiazole core is a prominent scaffold in medicinal chemistry, known for its role in numerous bioactive molecules, including antibiotics, antifungals, and anti-inflammatory agents. The oxazole ring, on the other hand, contributes to the molecule's overall pharmacophore by introducing additional polarity and potential hydrogen bonding interactions. The combination of these two rings in 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid suggests a multifaceted interaction with biological targets, which may underpin its potential therapeutic applications.

The propyl substituent at the 2-position of the thiazole ring introduces a degree of lipophilicity to the molecule, which can influence its solubility and membrane permeability—key factors in drug bioavailability. Meanwhile, the carboxylic acid group at the 5-position of the oxazole ring provides a site for further functionalization or interaction with biological partners. These structural features make 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid an intriguing subject for synthetic modifications aimed at optimizing its pharmacological properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies suggest that the thiazole and oxazole moieties may interact with specific amino acid residues in protein targets, potentially modulating enzyme activity or receptor binding. The propyl group, being relatively flexible, could also contribute to favorable interactions through hydrophobic effects or chirotomeric influences. These insights are derived from docking studies that have been conducted on analogous compounds, providing a framework for designing experiments to validate these hypotheses.

In vitro assays have begun to explore the biological profile of 3-2-(propan-2-yl)-1,3-thiazol-4-yl-1,2-oxazole-5-carboxylic acid, focusing on its potential as an inhibitor or modulator of key cellular pathways. Preliminary data indicate that this compound exhibits notable activity against certain enzymatic targets, particularly those involved in inflammatory responses and metabolic regulation. The carboxylic acid group has been identified as a critical residue for mediating these interactions, suggesting that derivatives with altered functionalization could enhance potency or selectivity.

The synthesis of 3-2-(propan-2-y l)-1 ,3 -thiazol -4 - yl -1 , 2 -oxaz ol -5 -carboxylic acid involves multi-step organic transformations that highlight the synthetic versatility of thiazole and oxazole derivatives. Key synthetic strategies include cyclization reactions to form the heterocyclic cores followed by functional group interconversions to introduce the propyl and carboxylic acid moieties. Advances in green chemistry have also been leveraged to develop more sustainable synthetic routes, minimizing waste and improving atom economy—a critical consideration in industrial-scale production.

The pharmacokinetic properties of 3 - 2 -( propan - 2 - y l ) - 1 , 3 -th i az ol -4 - y l -1 , 2 -ox az ol -5 -carboxylic acid are under active investigation to assess its suitability for therapeutic use. Initial pharmacokinetic studies suggest reasonable oral bioavailability and moderate metabolic stability, indicating potential for further development into an oral therapeutic agent. However, challenges such as rapid metabolism or poor solubility may need to be addressed through structural optimization or formulation strategies.

Future research directions for this compound include exploring its role in modulating signaling pathways relevant to neurological disorders or cancer biology. The thiazole and oxazole moieties, known for their ability to interact with biological macromolecules via multiple hydrogen bonds and hydrophobic interactions, make them ideal candidates for designing molecules that disrupt aberrant signaling networks. Additionally, the presence of a carboxylic acid group provides opportunities for prodrug development or covalent drug design strategies that could enhance target engagement.

The growing interest in heterocyclic compounds like 3 - 2 -( propan - 2 - y l ) - 1 , 3 -th i az ol -4 - y l -1 , 2 -ox az ol -5 -carboxylic acid is driven by their proven efficacy in addressing unmet medical needs across various therapeutic areas. As computational tools continue to improve and high-throughput screening technologies become more accessible, researchers are better positioned to identify novel bioactive molecules with optimized properties. This compound exemplifies how structural complexity can be leveraged to develop innovative therapeutic agents capable of interacting with biological targets in unique ways.